
Personal protective equipment for handling
Crotyl bromide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Crotyl bromide

Cat. No.: B1583404 Get Quote

Essential Guide to Handling Crotyl Bromide
Safely
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals working with Crotyl bromide. It outlines the

necessary personal protective equipment (PPE), procedural steps for safe handling, and

disposal plans to ensure a secure laboratory environment.

Hazard Identification and Safety Data
Crotyl bromide is a hazardous chemical that requires careful handling. It is classified as a

highly flammable liquid and vapor that can cause skin and serious eye irritation, as well as

respiratory irritation.[1][2][3]

Quantitative Data Summary:
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Property Value

Molecular Formula C₄H₇Br[1]

Molecular Weight 135.00 g/mol [4]

Appearance Colorless to light yellow/orange clear liquid

Specific Gravity 1.310 - 1.34[1]

Boiling Point 107 °C

Flash Point 11 °C (51.8 °F) - closed cup[3]

Vapor Density 4.66[1]

UN Number 1993[5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The following equipment should

be worn at all times when handling Crotyl bromide:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

Flame-retardant antistatic protective clothing is recommended.

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[1]

If ventilation is inadequate, a dust mask (type N95 or equivalent) may be necessary.[3]

Operational Plan: Step-by-Step Handling Procedure
This section details the procedural workflow for the safe handling of Crotyl bromide from

preparation to disposal.

3.1. Preparation:
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Engineering Controls: Ensure that eyewash stations and safety showers are close to the

workstation location.[1] Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Ventilation: Work in a well-ventilated area, preferably within a certified chemical fume hood,

to avoid breathing vapors, mist, or gas.[1][2]

Ignition Sources: Keep away from heat, sparks, open flames, and other hot surfaces.[1][2]

No smoking is permitted in the handling area.[2]

Grounding: To avoid ignition of vapors by static electricity discharge, all metal parts of the

equipment must be grounded.[1] Use only non-sparking tools.

3.2. Handling:

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2] Do not

eat, drink, or smoke when using this product.

Avoid Contact: Avoid contact with skin, eyes, and clothing.[2] Avoid breathing dust, fume,

gas, mist, vapors, or spray.[1]

Container Management: Keep the container tightly closed when not in use.[1][2]

3.3. Storage:

Conditions: Store in a refrigerator in a dry and well-ventilated place.[1][2] Keep the container

tightly closed.[1][2]

Incompatibilities: Keep away from strong oxidizing agents.[1]

Flammability: Store in a designated flammables area.[6]

Emergency and First Aid Procedures
Immediate action is critical in the event of exposure.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[1] Seek immediate medical attention.
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Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[1] Seek medical attention if irritation occurs.[2]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[2] If not

breathing, give artificial respiration.[1] Seek medical attention.

Ingestion: Clean mouth with water and seek medical attention.[1] Do NOT induce vomiting.

[6][7]

Spill and Disposal Plan
5.1. Spill Response:

Evacuate and Ventilate: Evacuate personnel from the area and ensure adequate ventilation.

Remove Ignition Sources: Remove all sources of ignition.[1]

Containment: Soak up the spill with inert absorbent material (e.g., sand, silica gel, acid

binder, universal binder, sawdust).[1]

Collection: Collect the absorbed material into suitable, closed containers for disposal using

spark-proof tools.[1]

5.2. Waste Disposal:

Dispose of the chemical and any contaminated materials at an approved waste disposal

plant in accordance with local, state, and federal regulations.[2] Do not mix with other waste.

Handle uncleaned containers as you would the product itself.
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Caption: Workflow for the safe handling of Crotyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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